Cas no 5344-95-6 (1-n,3-n-bis(4-iodophenyl)benzene-1,3-dicarboxamide)
5344-95-6 structure
Product Name:1-n,3-n-bis(4-iodophenyl)benzene-1,3-dicarboxamide
CAS No:5344-95-6
MF:C20H14I2N2O2
MW:568.146309375763
CID:1582404
PubChem ID:2842579
Update Time:2025-04-21
1-n,3-n-bis(4-iodophenyl)benzene-1,3-dicarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-n,3-n-bis(4-iodophenyl)benzene-1,3-dicarboxamide
- AC1MDT8Z
- N,N'-bis(4-iodophenyl)benzene-1,3-dicarboxamide
- MolPort-001-507-201
- STL260566
- AKOS001603942
- MCULE-6208764459
- ST011851
- EU-0002372
- N-(4-iodophenyl){3-[N-(4-iodophenyl)carbamoyl]phenyl}carboxamide
- AC1MDT8Z; N,N'-bis(4-iodophenyl)benzene-1,3-dicarboxamide; MolPort-001-507-201; STL260566; AKOS001603942; MCULE-6208764459; ST011851; EU-0002372; N-(4-iodophenyl){3-[N-(4-iodophenyl)carbamoyl]phenyl}carboxamide;
- N1,N3-BIS(4-IODOPHENYL)BENZENE-1,3-DICARBOXAMIDE
- N,N'-bis(4-iodophenyl)isophthalamide
- 5344-95-6
- DTXSID90385712
- N,N'-BIS-(4-IODO-PHENYL)-ISOPHTHALAMIDE
-
- Inchi: 1S/C20H14I2N2O2/c21-15-4-8-17(9-5-15)23-19(25)13-2-1-3-14(12-13)20(26)24-18-10-6-16(22)7-11-18/h1-12H,(H,23,25)(H,24,26)
- InChI Key: KSQHIEWXNTZCMW-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)NC(C1C=CC=C(C(NC2C=CC(=CC=2)I)=O)C=1)=O
Computed Properties
- Exact Mass: 567.91362
- Monoisotopic Mass: 567.914
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.95
- Boiling Point: 483.3°C at 760 mmHg
- Flash Point: 246.1°C
- Refractive Index: 1.771
- PSA: 58.2
1-n,3-n-bis(4-iodophenyl)benzene-1,3-dicarboxamide Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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